Cas no 2137917-40-7 (2,2-Difluoro-3-[(prop-2-yn-1-yl)amino]propanoic acid)

• Product Name: 2,2-Difluoro-3-[(prop-2-yn-1-yl)amino]propanoic acid
• CAS No: 2137917-40-7
• MF: C₆H₇F₂NO₂
• MW: 163.122088670731
• CID: 6148799
• PubChem ID: 165463917
• Update Time: 2025-05-19

2,2-Difluoro-3-[(prop-2-yn-1-yl)amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-789257
• 2137917-40-7
• 2,2-difluoro-3-[(prop-2-yn-1-yl)amino]propanoic acid
• 2,2-Difluoro-3-[(prop-2-yn-1-yl)amino]propanoic acid

• Inchi： 1S/C6H7F2NO2/c1-2-3-9-4-6(7,8)5(10)11/h1,9H,3-4H2,(H,10,11)
• InChI Key： YDSLTGXWADGWMB-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNCC#C)F

Computed Properties

• Exact Mass: 163.04448479g/mol
• Monoisotopic Mass: 163.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 49.3Ų

Additional information on 2,2-Difluoro-3-[(prop-2-yn-1-yl)amino]propanoic acid

Introduction to 2,2-Difluoro-3-[(prop-2-yn-1-yl)amino]propanoic acid (CAS No. 2137917-40-7)

2,2-Difluoro-3-[(prop-2-yn-1-yl)amino]propanoic acid is a fluorinated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With the CAS number 2137917-40-7, this compound represents a fascinating example of how structural modifications can influence molecular interactions and therapeutic efficacy. The presence of both fluorine atoms and an alkyne group in its backbone makes it a versatile scaffold for further chemical derivatization, enabling the development of novel drug candidates.

The compound's structure consists of a propanoic acid moiety modified at the 2-position with two fluorine atoms, and at the 3-position, it incorporates an amino group linked to a propargyl group (prop-2-yn-1-yl). This specific arrangement imparts distinct electronic and steric properties, which are critical for its interaction with biological targets. The fluorine atoms, known for their ability to modulate metabolic stability and binding affinity, play a pivotal role in enhancing the compound's pharmacokinetic profile. Meanwhile, the alkyne functionality provides a reactive site for further chemical transformations, allowing for the synthesis of more complex derivatives.

In recent years, there has been growing interest in fluorinated compounds due to their widespread applications in medicinal chemistry. Fluorine atoms can influence various aspects of drug design, including lipophilicity, metabolic resistance, and receptor binding. The incorporation of fluorine into drug molecules has been associated with improved pharmacological properties, such as increased bioavailability and reduced susceptibility to enzymatic degradation. 2,2-Difluoro-3-[(prop-2-yn-1-yl)amino]propanoic acid exemplifies this trend, as its fluorinated core may contribute to enhanced binding affinity and stability in biological systems.

The alkyne group in 2,2-Difluoro-3-[(prop-2-yn-1-yl)amino]propanoic acid offers additional opportunities for chemical manipulation. Alkynes are versatile intermediates that can undergo various reactions, including cycloadditions, hydrogennations, and coupling reactions. These transformations allow chemists to modify the compound's structure in precise ways, tailoring its properties for specific applications. For instance, the propargyl group can be used to link the compound to other biomolecules or to introduce additional functional groups through cross-coupling reactions such as Suzuki or Sonogashira couplings.

From a biological perspective, the combination of fluorine and alkyne functionalities suggests that 2,2-Difluoro-3-[(prop-2-yn-1-yl)amino]propanoic acid may exhibit unique interactions with biological targets. Fluorinated compounds have been shown to interact with enzymes and receptors in ways that differ from their non-fluorinated counterparts due to changes in electronic distribution and steric effects. The alkyne group may also influence binding by introducing specific spatial constraints or by participating in non-covalent interactions such as π-stacking.

Recent studies have highlighted the potential of fluorinated building blocks in drug discovery. For example, fluorinated amino acids have been explored as key components in peptidomimetics designed to mimic natural peptides while offering improved stability and bioavailability. Similarly, fluorinated small molecules have been investigated for their ability to modulate enzyme activity and receptor function. 2,2-Difluoro-3-[(prop-2-ynyl)amino]propanoic acid could serve as a valuable intermediate in the synthesis of such compounds, providing a scaffold that combines favorable pharmacokinetic properties with structural diversity.

The development of new synthetic methodologies has also contributed to the growing interest in fluorinated compounds. Advances in transition-metal-catalyzed reactions have enabled efficient introduction of fluorine atoms into complex molecular frameworks. Additionally, techniques such as fluorous chemistry have facilitated the synthesis and purification of fluorinated products on a large scale. These advancements make it increasingly feasible to explore the therapeutic potential of compounds like 2,2-Difluoro-[email protected](CAS No. 2137917[40]-7).

In conclusion,[email protected] represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features—comprising both fluorine atoms and an alkyne group—make it a promising candidate for further derivatization and exploration of biological activities. As synthetic chemistry continues to evolve，the accessibility of such specialized building blocks will undoubtedly accelerate the discovery of novel therapeutic agents.